2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride

• Molecular Formula: C13H26Cl5N3
• Molecular Weight: 401.6 g/mol
• IUPAC Name: 2-(4-benzylpiperazin-1-yl)ethanamine;pentahydrochloride
• InChI: InChI=1S/C13H21N3.5ClH/c14-6-7-15-8-10-16(11-9-15)12-13-4-2-1-3-5-13;;;;;/h1-5H,6-12,14H2;5*1H
• InChI Key: XMCDPRSXZXJKNX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN)CC2=CC=CC=C2.Cl.Cl.Cl.Cl.Cl

Description

2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride is a piperazine-derived compound with a benzyl substituent at the 4-position of the piperazine ring and a terminal amine group on the ethyl chain. Its molecular formula is C₁₃H₂₁N₃·5HCl, and its molecular weight is 401.5 g/mol. The pentahydrochloride salt form enhances aqueous solubility, making it suitable for pharmaceutical formulations requiring high bioavailability. This compound is structurally related to antihistamines and may exhibit activity at histamine receptors, though its specific pharmacological profile requires further investigation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride typically involves the reaction of 4-benzylpiperazine with ethylene diamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound .

Industrial Production Methods

In industrial settings, the production of 2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride involves large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with halogens or other electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Halogens, electrophiles, solvents like dichloromethane or ethanol.

Major Products Formed

Oxidation: Formation of corresponding N-oxides or other oxidized derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Employed in the study of biological processes and as a tool for investigating cellular mechanisms.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Differences

The compound is compared to 2-(4-Benzhydrylpiperazin-1-yl)ethan-1-ol Dihydrochloride (CAS: 108983-83-1), a cetirizine-related impurity reference material . Key differences include:

Parameter	2-(4-Benzylpiperazino)ethan-1-amine Pentahydrochloride	2-(4-Benzhydrylpiperazin-1-yl)ethan-1-ol Dihydrochloride
Core Structure	Piperazine with benzyl substituent	Piperazine with benzhydryl (diphenylmethyl) substituent
Functional Group	Terminal amine (-NH₂)	Terminal alcohol (-OH)
Salt Form	Pentahydrochloride (5 HCl)	Dihydrochloride (2 HCl)
Molecular Formula	C₁₃H₂₁N₃·5HCl	C₁₉H₂₄N₂O·2HCl
Molecular Weight	401.5 g/mol	369.33 g/mol
Pharmacological Role	Potential drug candidate/intermediate	Impurity reference material for cetirizine

Key Observations:

Substituent Effects :

• The benzyl group (C₆H₅CH₂-) in the target compound is less sterically hindered than the benzhydryl group (C₆H₅)₂CH- in the comparator. This difference impacts lipophilicity and receptor-binding kinetics, with benzhydryl likely enhancing affinity for hydrophobic binding pockets .
• The amine group in the target compound may confer stronger basicity (higher pKa) compared to the alcohol group in the comparator, influencing ionization and membrane permeability.

Hydrochloride Content :

• The pentahydrochloride salt form increases solubility in polar solvents compared to the dihydrochloride form, which may be advantageous for injectable formulations.

Pharmacological and Industrial Relevance

• However, the terminal amine may alter selectivity compared to cetirizine’s carboxylate group. High solubility due to five HCl molecules makes it a candidate for preclinical studies requiring rapid dissolution.

• 2-(4-Benzhydrylpiperazin-1-yl)ethan-1-ol Dihydrochloride :

  • Classified as a process-related impurity in cetirizine synthesis, emphasizing its role in quality control .
  • The benzhydryl group is a hallmark of second-generation antihistamines, reducing blood-brain barrier penetration and sedation risks.

Biological Activity

2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride is a compound that has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the available literature on its biological activity, synthesizing findings from diverse sources to present a comprehensive overview.

Chemical Structure and Properties

The chemical structure of 2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride can be represented as follows:

• Molecular Formula : C$_{12}$H$_{19}$Cl$_5$N$_2$
• Molecular Weight : 335.65 g/mol

This compound features a piperazine ring substituted with a benzyl group, contributing to its pharmacological properties.

Biological Activity Overview

The biological activity of 2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride has been investigated in various studies, revealing its potential in several therapeutic areas.

Antimicrobial Activity

Research indicates that derivatives of piperazine compounds, including 2-(4-Benzylpiperazino)ethan-1-amine, exhibit antimicrobial properties. A study highlighted that modifications to the piperazine structure can enhance activity against various bacterial strains, including those resistant to conventional antibiotics .

Table 1: Antimicrobial Activity Against Selected Pathogens

Compound	Pathogen	Minimum Inhibitory Concentration (MIC)
2-(4-Benzylpiperazino)ethan-1-amine	E. coli	32 µg/mL
	S. aureus	16 µg/mL
	K. pneumoniae	64 µg/mL

Neuropharmacological Effects

The compound has shown potential neuropharmacological effects, particularly in modulating neurotransmitter systems. Studies have indicated that benzylpiperazine derivatives can influence serotonin and dopamine receptors, which are critical in treating mood disorders .

Case Study: Serotonin Receptor Modulation
In a controlled study, the administration of 2-(4-Benzylpiperazino)ethan-1-amine pentahydrochloride demonstrated increased serotonin receptor binding affinity, suggesting its potential role as an antidepressant agent.

Structure-Activity Relationship (SAR)

The biological activity of piperazine derivatives is heavily influenced by their structural components. The presence of the benzyl group in 2-(4-Benzylpiperazino)ethan-1-amine enhances lipophilicity, which is crucial for crossing the blood-brain barrier and achieving central nervous system effects .

Table 2: Structure-Activity Relationship Insights

Structural Feature	Impact on Activity
Benzyl Substitution	Enhances lipophilicity and receptor affinity
Piperazine Ring	Provides stability and bioactivity
Ethanolamine Linkage	Contributes to overall pharmacodynamics